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Compound of Interest

Compound Name: Tetramethylgermane

Cat. No.: B1582461 Get Quote

This technical guide provides a comprehensive overview of the thermochemical data available

for tetramethylgermane (Ge(CH₃)₄). Designed for researchers, scientists, and professionals in

drug development, this document consolidates key quantitative data, details experimental

methodologies, and illustrates the relationships between various thermochemical parameters.

Quantitative Thermochemical Data
The following tables summarize the critical thermochemical properties of tetramethylgermane,

facilitating easy comparison and reference.

Table 1: Enthalpy and Entropy Values for Tetramethylgermane
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Property State Value Units Reference

Enthalpy of

Formation (ΔfH°)
Liquid -131.1 ± 8.3 kJ mol⁻¹ [1][2]

Enthalpy of

Formation (ΔfH°)
Gas -102.6 ± 8.3 kJ mol⁻¹ [1][2]

Heat of Fusion

(ΔH_fus)
Solid to Liquid 1779.9 ± 1.7 cal mol⁻¹ [3]

Heat of

Vaporization

(ΔH_vap) at 285

K

Liquid to Gas 6722 ± 10 cal mol⁻¹ [3]

Entropy (S°) of

Ideal Gas at 285

K and 1 atm

Gas 89.81 ± 0.15 cal deg⁻¹ mol⁻¹ [3]

Mean Ge-C

Bond

Dissociation

Energy

- 264.2 kJ mol⁻¹ [1][2]

Table 2: Heat Capacity and Fusion Data for Tetramethylgermane

Property
Temperature
(K)

Value Units Reference

Heat Capacity

(Cp)
15 to 300 - - [3]

Temperature of

Fusion
184.368 ± 0.010 - K [3]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise experimental

techniques. The following sections detail the methodologies employed in key studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567
https://pubs.rsc.org/en/content/articlelanding/1986/f2/f29868200567/unauth
https://www.benchchem.com/product/b1582461?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://pubs.aip.org/aip/jcp/article/52/9/4545/86487/Entropy-and-Related-Thermodynamic-Properties-of
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1. Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of tetramethylgermane was determined using bomb

calorimetry.[1][2]

Sample Preparation: A highly purified sample of tetramethylgermane was used. Purification

was achieved through preparative-scale vapor-phase chromatography to ensure the

absence of impurities that could affect the combustion process.[2]

Combustion Process: The sample was combusted in a bomb calorimeter in the presence of

oxygen at a pressure of 25 atmospheres.[1][2] The combustion reaction is as follows:

Ge(CH₃)₄(l) + 8O₂(g) → GeO₂(c, hexagonal) + 4CO₂(g) + 6H₂O(l)[2]

Product Analysis: A full quantitative analysis of the combustion products was performed to

account for any incomplete combustion.[1][2] This involved developing a method to

quantitatively determine germanium dioxide, germanium monoxide, elementary germanium,

and carbon in the presence of each other.[2]

Corrections: Corrections were made for the enthalpy of solution of the portion of germanium

dioxide that dissolved in the small amount of water present at the end of the experiment.[2]

2.2. Heat Capacity and Entropy Determination

The heat capacity and, subsequently, the entropy of tetramethylgermane were determined

over a temperature range of 15 to 300 K.[3]

Calorimetry: A calorimeter was used to measure the heat capacity of the sample at various

temperatures.

Heat of Fusion Measurement: The heat of fusion was determined by measuring the energy

required to melt a known amount of the solid sample at its melting point.[3]

Vapor Pressure and Heat of Vaporization: The vapor pressure of the liquid was measured,

and from this, the heat of vaporization at 285 K was determined.[3]

Entropy Calculation: The experimental data for heat capacity, heat of fusion, and heat of

vaporization were used to calculate the entropy of the ideal gas at 285 K and 1 atm.[3] The
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potential barrier to rotation of the methyl groups was also determined by comparing the

calculated and experimental entropies.[3]

Visualization of Thermochemical Relationships
The following diagram illustrates the logical flow and relationship between experimentally

determined thermochemical quantities and derived properties for tetramethylgermane.

Experimental Measurements

Primary Data

Derived Properties

Bomb Calorimetry Enthalpy of Combustion

Temperature-Ramp Calorimetry Heat Capacity (15-300 K)

Heat of Fusion
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Thermochemical property derivation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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